Cas no 866844-61-3 (1-(4-ethylphenyl)methyl-1H-1,2,3-triazole-4,5-dicarboxylic acid)

• Product Name: 1-(4-ethylphenyl)methyl-1H-1,2,3-triazole-4,5-dicarboxylic acid
• CAS No: 866844-61-3
• MF: C₁₃H₁₃N₃O₄
• MW: 275.260022878647
• CID: 3213096
• PubChem ID: 2138622
• Update Time: 2025-04-21

1-(4-ethylphenyl)methyl-1H-1,2,3-triazole-4,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-TRIAZOLE-4,5-DICARBOXYLIC ACID, 1-[(4-ETHYLPHENYL)METHYL]-
• 1-[(4-ethylphenyl)methyl]triazole-4,5-dicarboxylic Acid
• CCG-126366
• AKOS001761976
• UNM-0000305970
• SR-01000093655-1
• UNM000011079101
• F1605-0988
• 1-[(4-ethylphenyl)methyl]-1H-1,2,3-triazole-4,5-dicarboxylic acid
• SR-01000093655
• HMS3434C22
• 866844-61-3
• 1-(4-ethylbenzyl)-1H-1,2,3-triazole-4,5-dicarboxylic acid
• 1-(4-ethylphenyl)methyl-1H-1,2,3-triazole-4,5-dicarboxylic acid

• Inchi： 1S/C13H13N3O4/c1-2-8-3-5-9(6-4-8)7-16-11(13(19)20)10(12(17)18)14-15-16/h3-6H,2,7H2,1H3,(H,17,18)(H,19,20)
• InChI Key： NSVCEYUVOQWMTL-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(=O)O)N=NN1CC1C=CC(=CC=1)CC)=O

Computed Properties

• Exact Mass: 275.09060590Da
• Monoisotopic Mass: 275.09060590Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 105Ų